N-(5-methylisoxazol-3-yl)-1-(2-phenylthiazole-4-carbonyl)piperidine-4-carboxamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-1-(2-phenyl-1,3-thiazole-4-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H20N4O3S/c1-13-11-17(23-27-13)22-18(25)14-7-9-24(10-8-14)20(26)16-12-28-19(21-16)15-5-3-2-4-6-15/h2-6,11-12,14H,7-10H2,1H3,(H,22,23,25)
• InChI Key: SRLDKQZVIQGJBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2CCN(CC2)C(=O)C3=CSC(=N3)C4=CC=CC=C4
• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol
• CAS No.: 1226441-83-3

Description

N-(5-methylisoxazol-3-yl)-1-(2-phenylthiazole-4-carbonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H20N4O3S and its molecular weight is 396.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition

One study explored the metabolism and disposition of a compound similar in structure to the requested chemical, focusing on its elimination pathways and metabolite formation. The compound was extensively metabolized with significant excretion via feces, highlighting the importance of understanding the metabolic fate of such compounds for their therapeutic applications and environmental impact (Renzulli et al., 2011).

Radioligand Applications

Another study involved the characterization of the radioactive metabolites of a 5-HT1A receptor radioligand, which, like N-(5-methylisoxazol-3-yl)-1-(2-phenylthiazole-4-carbonyl)piperidine-4-carboxamide, could have implications in the development of diagnostic and therapeutic agents targeting neurotransmitter systems (Osman et al., 1996).

Biomonitoring and Environmental Exposure

A study on the metabolism of chloromethylisothiazolinone and methylisothiazolinone in human volunteers after oral dosage, examining excretion kinetics of urinary metabolites, underscores the relevance of biomonitoring for compounds with widespread use in consumer products. This research provides insights into human exposure levels and potential health risks, which could be applicable to the surveillance of chemicals with similar applications and safety concerns (Schettgen et al., 2021).

Receptor Occupancy Studies

Research on receptor occupancy by novel antagonists provides a basis for understanding the interaction of such compounds with brain receptors, potentially informing the development of drugs for neurological disorders. This approach demonstrates the utility of PET imaging in assessing the pharmacological effects of compounds on the central nervous system and may guide the clinical application of this compound and its analogs (Rabiner et al., 2002).